Cas no 51905-84-1 (15,16-epoxy-19-hydroxy-1,3,13(16),14-clerodatetraen-18-oic acid)

• Product Name: 15,16-epoxy-19-hydroxy-1,3,13(16),14-clerodatetraen-18-oic acid
• CAS No: 51905-84-1
• Molecular Formula: C₂₀H₂₆O₄
• Molecular Weight: 330.418
• CID: 2020556
• PubChem ID: 14108913

15,16-epoxy-19-hydroxy-1,3,13(16),14-clerodatetraen-18-oic acid Properties

Names and Identifiers

• 15,16-epoxy-19-hydroxy-1,3,13(16),14-clerodatetraen-18-oic acid
• clerodane
• Dehydrohautriwaic acid
• (4aR,5S,6R,8aS)-5-(2-(furan-3-yl)ethyl)-8a-(hydroxymethyl)-5,6-dimethyl-4a,5,6,7,8,8a-hexahydronaphthalene-1-carboxylic acid
• 51905-84-1
• AKOS040761595
• (4aR,5S,6R,8aS)-5-[2-(furan-3-yl)ethyl]-8a-(hydroxymethyl)-5,6-dimethyl-4a,6,7,8-tetrahydronaphthalene-1-carboxylic acid
• starbld0001572
• CS-0149618

• InChIKey： XLOARMGSPCGDKT-SIKIZQCASA-N
• Inchi： InChI=1S/C20H26O4/c1-14-6-10-20(13-21)16(18(22)23)4-3-5-17(20)19(14,2)9-7-15-8-11-24-12-15/h3-5,8,11-12,14,17,21H,6-7,9-10,13H2,1-2H3,(H,22,23)/t14-,17-,19+,20-/m1/s1
• SMILES： CC1CCC2(C(C1(C)CCC3=COC=C3)C=CC=C2C(=O)O)CO

Computed Properties

• Exact Mass: 330.18310931g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 330.18310931g/mol
• Heavy Atom Count: 24
• Complexity: 552
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids